Cas no 2229239-46-5 (3-amino-2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol
• CAS No: 2229239-46-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5854387
• PubChem ID: 165609893
• Update Time: 2025-11-01

3-amino-2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol
• EN300-1739063
• 2229239-46-5

• Inchi： 1S/C13H19NO/c1-13(8-14,9-15)12-6-10-4-2-3-5-11(10)7-12/h2-5,12,15H,6-9,14H2,1H3
• InChI Key： AJRGMMPFDUSKQI-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol

Introduction to 3-amino-2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol (CAS No: 2229239-46-5)

3-amino-2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2229239-46-5, features a unique scaffold consisting of an indene ring system linked to an amino-substituted secondary alcohol moiety. The presence of both polar and non-polar functional groups makes this molecule a promising candidate for further exploration in drug discovery and molecular pharmacology.

The indene core, a bicyclic aromatic structure, is known for its versatility in medicinal chemistry due to its ability to engage in multiple binding interactions with biological targets. In particular, the 2,3-dihydro-1H-inden-2-yl substituent in this compound contributes to its potential pharmacological activity by modulating electronic properties and spatial orientation. The amino group at the 3-position further enhances its reactivity, allowing for various chemical modifications that could be exploited in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such complex molecules with greater accuracy. Studies suggest that the 3-amino-2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol scaffold may interact with enzymes or receptors involved in critical biological pathways. For instance, preliminary docking studies have indicated potential interactions with serine proteases and kinase inhibitors, which are key targets in oncology and inflammatory diseases.

The alcohol functional group at the 1-position provides a site for further derivatization, enabling the creation of prodrugs or analogs with improved solubility and bioavailability. This feature is particularly important in pharmaceutical development, where pharmacokinetic properties often dictate the success of a drug candidate. The methyl substituent on the adjacent carbon further influences the steric environment around the indene ring, potentially affecting how the molecule interacts with biological targets.

In light of recent research, compounds like 3-amino-2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol are being explored for their potential in modulating pathways associated with neurodegenerative disorders. The indene moiety has been shown to exhibit properties that could be beneficial in targeting amyloid-beta aggregation and tau hyperphosphorylation—key pathological features in Alzheimer’s disease. Furthermore, the amino group offers opportunities for covalent binding strategies that could enhance drug delivery systems.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the indene core efficiently. These techniques not only improve synthetic efficiency but also allow for greater control over stereochemistry—a critical factor in determining pharmacological activity.

From a medicinal chemistry perspective, 3-amino-2-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-1-ol represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups suggests multiple avenues for exploration in drug design. Future studies may focus on exploring its derivatives as well as investigating its potential role in combination therapies where it could synergize with existing treatments.

The growing interest in bioisosterism—the replacement of one functional group with another to improve drug properties—makes compounds like this particularly relevant. By systematically modifying substituents on the indene ring or exploring alternative linkers for the amino group, researchers can generate libraries of analogs with tailored pharmacological profiles. Such efforts are essential for addressing challenges like drug resistance and improving patient outcomes.

In conclusion,3-amino-2-(2,3-dihydro-1H-inden-2-yll)-methylpropanalcohol (CAS No: 2229239465) stands as a testament to the innovative spirit of modern pharmaceutical research. Its structural features offer a rich foundation for developing next-generation therapeutics across multiple disease areas. As computational tools continue to refine our understanding of molecular interactions,this compound will undoubtedly play a significant role in shaping future drug discovery strategies.